Cas no 1797328-42-7 (N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide)

N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide is a synthetic organic compound featuring a pyrimidine core substituted with a pyrrolidine moiety and a cyclopropanecarboxamide side chain. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The pyrrolidine and pyrimidine groups may enhance binding affinity to biological targets, while the cyclopropane ring can contribute to metabolic stability and conformational rigidity. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its synthetic accessibility and functional group compatibility further support its use in developing pharmacologically active agents.
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide structure
1797328-42-7 structure
Product Name:N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
CAS No:1797328-42-7
MF:C13H18N4O
MW:246.308222293854
CID:5370651
Update Time:2025-06-25

N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]cyclopropanecarboxamide
    • N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
    • Inchi: 1S/C13H18N4O/c18-13(10-3-4-10)15-9-11-14-6-5-12(16-11)17-7-1-2-8-17/h5-6,10H,1-4,7-9H2,(H,15,18)
    • InChI Key: MUVNUSYGUBEPOR-UHFFFAOYSA-N
    • SMILES: C1(C(NCC2=NC=CC(N3CCCC3)=N2)=O)CC1

N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6438-0606-2μmol
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
1797328-42-7
2μmol
$85.5 2023-09-09
Life Chemicals
F6438-0606-5μmol
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
1797328-42-7
5μmol
$94.5 2023-09-09
Life Chemicals
F6438-0606-1mg
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
1797328-42-7
1mg
$81.0 2023-09-09
Life Chemicals
F6438-0606-2mg
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
1797328-42-7
2mg
$88.5 2023-09-09
Life Chemicals
F6438-0606-3mg
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
1797328-42-7
3mg
$94.5 2023-09-09
Life Chemicals
F6438-0606-4mg
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
1797328-42-7
4mg
$99.0 2023-09-09
Life Chemicals
F6438-0606-5mg
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
1797328-42-7
5mg
$103.5 2023-09-09

Additional information on N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide

Recent Advances in the Study of N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797328-42-7)

N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797328-42-7) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of kinase inhibition and targeted cancer therapy. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound's structure features a pyrimidine core substituted with a pyrrolidine moiety and a cyclopropanecarboxamide group, which contributes to its unique pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated larger-scale production for further biological evaluation.

In vitro studies have demonstrated that N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide exhibits potent inhibitory activity against specific kinases implicated in cancer cell proliferation. Notably, it has shown selectivity for certain kinase isoforms, reducing the likelihood of off-target effects. Mechanistic studies using X-ray crystallography and molecular docking have elucidated the binding interactions between the compound and its kinase targets, providing insights for further structure-activity relationship (SAR) optimization.

Preclinical evaluations in animal models have revealed promising antitumor activity, with significant tumor growth inhibition observed in xenograft models of breast and lung cancer. Pharmacokinetic studies indicate favorable bioavailability and tissue distribution, although further optimization may be required to enhance metabolic stability. Toxicity profiles have been generally acceptable in initial assessments, but comprehensive safety evaluations are ongoing.

Recent research has also explored the potential of N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide in combination therapies. Synergistic effects have been observed when administered with standard chemotherapeutic agents, suggesting its potential as part of multimodal treatment regimens. Additionally, efforts are underway to develop derivative compounds with improved potency and selectivity.

In conclusion, N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide represents a promising candidate for further development in oncology therapeutics. Its unique chemical structure and selective kinase inhibition profile position it as a valuable tool for both therapeutic applications and basic research in signal transduction pathways. Future studies will likely focus on advancing this compound through clinical trials and expanding its potential applications to other disease areas.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd